Cas no 1807417-38-4 (3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid
• CAS No: 1807417-38-4
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• CID: 4948866
• Update Time: 2025-06-11

3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid

• Inchi： 1S/C14H12BrNO3/c15-9-13(17)8-12-7-10(2-4-14(18)19)1-3-11(12)5-6-16/h1-4,7H,5,8-9H2,(H,18,19)/b4-2+
• InChI Key： AMPJOYNVLLXRJZ-DUXPYHPUSA-N
• SMILES： BrCC(CC1C=C(/C=C/C(=O)O)C=CC=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 1.9
• Topological Polar Surface Area: 78.2

Additional information on 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid

Research Briefing on 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid (CAS: 1807417-38-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, the compound 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid (CAS: 1807417-38-4) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid is a derivative of cinnamic acid, characterized by the presence of a bromo-oxopropyl group and a cyanomethyl substituent. These functional groups contribute to its reactivity and ability to interact with biological targets. Recent studies have explored its role as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in selectively inhibiting protein kinases associated with tumor progression.

In terms of synthesis, the compound is typically prepared via a multi-step organic synthesis route, starting from commercially available cinnamic acid derivatives. The bromo-oxopropyl moiety is introduced through a bromination reaction, followed by the addition of the cyanomethyl group via nucleophilic substitution. Recent optimizations in the synthetic protocol have improved yield and purity, as reported in Organic Process Research & Development (2024). These advancements are critical for scaling up production for preclinical studies.

Biological evaluations of 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid have revealed its potential in targeting inflammatory mediators such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). A study in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its dual inhibitory activity, suggesting its utility in treating chronic inflammatory conditions. Additionally, its ability to modulate reactive oxygen species (ROS) production has been investigated, with findings indicating a protective effect against oxidative stress in cellular models.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid. Issues such as bioavailability and metabolic stability are currently under investigation, with researchers exploring prodrug strategies and formulation enhancements. Collaborative efforts between academic and industrial laboratories are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 3-(3-Bromo-2-oxopropyl)-4-(cyanomethyl)cinnamic acid represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as an enzyme inhibitor and ROS modulator positions it as a valuable tool for studying disease mechanisms and developing novel therapeutics. Future research should focus on elucidating its in vivo efficacy and safety profile to fully realize its clinical potential.